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Compound of Interest

Compound Name: Cp-thionin II

Cat. No.: B1578370 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cp-thionin II is a cysteine-rich antimicrobial peptide (AMP) originally isolated from

cowpea (Vigna unguiculata) seeds.[1] Like other thionins, it exhibits broad-spectrum

antimicrobial activity against various pathogens, making it a promising candidate for

therapeutic and agricultural applications.[1][2] Thionins are characterized by a molecular weight

of approximately 5 kDa and a structure stabilized by multiple disulfide bridges.[3][4] Producing

these peptides recombinantly in Escherichia coli offers a cost-effective and scalable alternative

to direct extraction from plants or chemical synthesis.

However, the expression of disulfide-bonded proteins in the typically reducing cytoplasm of E.

coli is a significant challenge.[4] This protocol outlines a robust strategy to overcome this

limitation by expressing Cp-thionin II as a soluble fusion protein in an engineered E. coli strain

designed to facilitate disulfide bond formation. The proposed workflow utilizes a thioredoxin

(TRX) fusion partner to enhance solubility and a polyhistidine (His-tag) for efficient purification

via immobilized metal affinity chromatography (IMAC).
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Property Description Reference

Source Organism Vigna unguiculata (Cowpea) [1]

Peptide Length 46 amino acids [1]

UniProt ID P84920 [1]

Family Gamma-thionin [1]

MIC vs. E. coli ATCC 25922 64 µg/mL [1]

MIC vs. S. aureus ATCC

25923
128 µg/mL [1]

MIC vs. P. syringae 42 µg/mL [1]

Table 2: Representative Purification Summary for Recombinant Cp-thionin II (Note: These

values are illustrative and will vary based on experimental conditions.)

Purification
Step

Total
Protein
(mg)

Cp-thionin
II (mg)

Specific
Activity
(U/mg)

Yield (%) Purity (%)

Clarified

Lysate
1500 50 100 100 ~3.3

IMAC (His-

tag)
75 45 1800 90 ~60

TEV

Cleavage &

Reverse

IMAC

48 42 1950 84 ~88

RP-HPLC

Polishing
35 34 2300 68 >95
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Fusion Protein Structure

6xHis-tag Thioredoxin (TRX)
(Solubility Partner)

TEV Protease
Cleavage Site

Cp-thionin II
(Target Peptide)
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1. Gene Synthesis
& Codon Optimization

2. Vector Ligation
(pET-TRX vector)

Optimized Gene

3. Transformation
(E. coli SHuffle Strain)

Expression Plasmid

4. Culture & IPTG Induction
(20°C, Overnight)

Transformed Cells

5. Cell Lysis & Centrifugation

Cell Pellet

6. IMAC Purification
(His-tag binding)

Clarified Lysate

7. TEV Protease Cleavage
(Fusion Tag Removal)

Eluted Fusion Protein

8. Final Polishing
(RP-HPLC)

Cleaved Peptide

9. Purified Cp-thionin II

10. Activity Assay (MIC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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